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Compound of Interest

Compound Name: Taurodeoxycholic acid-d4

Cat. No.: B12389876 Get Quote

In-Depth Technical Guide to Taurodeoxycholic
Acid-d4
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical and chemical

characteristics of Taurodeoxycholic acid-d4 (TDCA-d4). This deuterated bile acid analogue is

a critical tool in metabolic research, primarily utilized as an internal standard for the accurate

quantification of its non-labeled counterpart, Taurodeoxycholic acid (TDCA), in various

biological matrices. This document compiles available data on its properties, outlines general

experimental protocols for characterization, and visualizes its role in relevant signaling

pathways.

Core Physical and Chemical Properties
Taurodeoxycholic acid-d4 is the deuterated form of Taurodeoxycholic acid, a secondary bile

acid formed by the conjugation of deoxycholic acid with taurine. The incorporation of four

deuterium atoms increases its molecular weight, allowing for its distinction from the

endogenous compound in mass spectrometry-based analyses.[1]
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Property Taurodeoxycholic acid-d4
Taurodeoxycholic acid-d4
Sodium Salt

Synonyms

TDCA-d4, 2-

[[(3α,5β,12α)-3,12-dihydroxy-

24-oxocholan-24-yl-2,2,4,4-

d4]amino]-ethanesulfonic

acid[2]

Sodium Taurodeoxycholate-d4,

TDCA-d4 Sodium Salt[3]

CAS Number 1332881-65-8 2410279-82-0[3]

Molecular Formula C₂₆H₄₁D₄NO₆S C₂₆H₄₀D₄NNaO₆S

Physicochemical Data
The following table summarizes the key physicochemical properties of Taurodeoxycholic
acid-d4 and its sodium salt. It is important to note that specific data for the melting and boiling

points of the deuterated form are not readily available in the public domain. The melting point of

the non-deuterated form is provided for reference.
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Property
Value (Taurodeoxycholic
acid-d4)

Value (Taurodeoxycholic
acid-d4 Sodium Salt)

Molecular Weight 503.7 g/mol 525.71 g/mol

Appearance
Solid (Typically a white to off-

white solid)
Crystalline solid[3]

Purity ≥95%
≥99% deuterated forms (d₁-d₄)

[3]

Melting Point
Data not available. (Non-

deuterated form: 204 - 208 °C)
Data not available

Boiling Point Data not available Data not available

Solubility
Available as a solution in

methanol (100 µg/ml)

DMF: 25 mg/ml, DMSO: 20

mg/ml, Ethanol: 2 mg/ml, PBS

(pH 7.2): 3 mg/ml[3]

Stability ≥ 7 years at -20°C ≥ 4 years at -20°C[3]

Storage -20°C -20°C[3]

Experimental Protocols
Detailed experimental protocols for the characterization of Taurodeoxycholic acid-d4 are not

extensively published, as it is primarily synthesized and sold as a certified reference material.

However, the following outlines the general methodologies that would be employed to

determine its key physical and chemical properties.

Determination of Melting Point
The melting point of a solid crystalline substance like TDCA-d4 would typically be determined

using a capillary melting point apparatus.

General Procedure:

A small amount of the dried, powdered sample is packed into a thin-walled capillary tube,

sealed at one end.
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The capillary tube is placed in a heating block apparatus equipped with a thermometer or a

digital temperature sensor.

The sample is heated at a steady and slow rate.

The temperature at which the substance begins to melt (the first appearance of liquid) and

the temperature at which it becomes completely liquid are recorded. This range represents

the melting point. For a pure substance, this range is typically narrow.

Solubility Assessment
The solubility of TDCA-d4 sodium salt in various solvents is a key parameter for its application

in biological assays and analytical methods.

General Procedure:

A known excess amount of the solid is added to a fixed volume of the solvent of interest

(e.g., DMF, DMSO, Ethanol, PBS) in a vial.

The mixture is agitated (e.g., by stirring or shaking) at a constant temperature for a sufficient

period to ensure equilibrium is reached.

The saturated solution is then filtered to remove any undissolved solid.

The concentration of the dissolved solute in the filtrate is determined using a suitable

analytical technique, such as High-Performance Liquid Chromatography (HPLC) with a UV

or mass spectrometric detector, or by gravimetric analysis after solvent evaporation.

Spectroscopic Analysis
Spectroscopic techniques are essential for confirming the identity and structure of the

molecule.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy would be

used to confirm the chemical structure of TDCA-d4. The absence of signals at specific

chemical shifts corresponding to the deuterated positions would confirm the isotopic labeling.

The sample is typically dissolved in a suitable deuterated solvent (e.g., methanol-d4, DMSO-

d6) for analysis.
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Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to determine

the exact molecular weight of the compound, confirming its elemental composition and the

incorporation of deuterium atoms. Tandem mass spectrometry (MS/MS) would be used to

study its fragmentation pattern, which is crucial for its use as an internal standard in

quantitative analyses.

Infrared (IR) Spectroscopy: IR spectroscopy provides information about the functional groups

present in the molecule. The sample can be analyzed as a solid (e.g., using a KBr pellet or

an ATR accessory) or in solution. The spectrum would show characteristic absorption bands

for O-H, N-H, C=O, and S=O functional groups.

Signaling Pathways
Taurodeoxycholic acid, and by extension its deuterated analogue, is involved in cellular

signaling, primarily through the Takeda G-protein-coupled receptor 5 (TGR5) and the PI3K/Akt

pathway. These pathways are crucial in regulating metabolism, inflammation, and cell survival.

Extracellular Space Cell Membrane Intracellular Space

Taurodeoxycholic acid-d4 TGR5 G Protein (Gs)Activation Adenylate CyclaseActivation
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TGR5 Signaling Pathway Activation by Taurodeoxycholic acid-d4.
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PI3K/Akt Signaling Pathway relevant to bile acid signaling.

Conclusion
Taurodeoxycholic acid-d4 is a high-purity, stable, isotopically labeled compound that is

indispensable for quantitative studies of bile acid metabolism. While comprehensive public data

on some of its specific physical properties are limited, its chemical identity, purity, and stability

are well-established by suppliers for its intended use as an internal standard. The general

experimental protocols described provide a framework for its characterization, and its

involvement in key cellular signaling pathways underscores the broader biological relevance of

the parent compound it is designed to trace. This guide serves as a foundational resource for

researchers and professionals working with this important analytical tool.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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